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Compound of Interest

Compound Name: L-Alanine-13C3

Cat. No.: B104464

Certificate of Analysis: L-Alanine-*3Cs

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical specifications and
testing methodologies for L-Alanine-13Cs, a stable isotope-labeled amino acid crucial for a
range of applications in metabolic research, proteomics, and as an internal standard in
guantitative mass spectrometry-based assays.

Physicochemical Properties and Specifications

L-Alanine-13Cs is a non-essential amino acid in which the three carbon atoms have been
replaced with the 13C isotope. This isotopic labeling allows for its use as a tracer in metabolic
studies and as a standard for the quantification of unlabeled L-Alanine in various biological
matrices. The key physical and chemical properties are summarized below.
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Property Specification Reference(s)
Molecular Formula 13C3H7/NO2

Molecular Weight 92.07 g/mol [1]
Appearance Solid

Melting Point 314.5 °C (decomposes)

[0]25/D +14.5°, ¢ =2in 1 M

Optical Activity Hel

Room temperature, protected
Storage Temperature ) ) [2][3]
from light and moisture

Quality Control and Purity Analysis

The quality and purity of L-Alanine-13Cs are assessed through a variety of analytical techniques
to ensure its suitability for research and development purposes. The typical specifications for
purity and isotopic enrichment are detailed in the following table.

Analytical Test Specification Reference(s)
Chemical Purity (Assay) >95% to >98% [L1121[31[4115]
Isotopic Purity (3C) >98 atom % to 99 atom % [6]

Endotoxin Testing Available for specific lots [6]

Experimental Methodologies

The following sections outline the typical experimental protocols used to verify the identity,
purity, and isotopic enrichment of L-Alanine-13Cs.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary technique for confirming the isotopic labeling and structural
integrity of L-Alanine-13Cs.
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Objective: To confirm the 13C enrichment and the chemical structure of L-Alanine-13Cs.
Instrumentation:

 NMR Spectrometer (e.g., 400 MHz or higher)

 NMR tubes

Sample Preparation:

e Accurately weigh 5-10 mg of L-Alanine-13Cs.

o Dissolve the sample in a suitable deuterated solvent (e.g., D20 or DMSO-de).
» Transfer the solution to an NMR tube.

Data Acquisition:

e Acquire *H and 3C NMR spectra.

e The *H spectrum will show simplified splitting patterns due to 3C-1H coupling.
e The 13C spectrum will show intense signals for the labeled carbon atoms.
Data Analysis:

e The chemical shifts and coupling constants are compared to a reference standard of
unlabeled L-Alanine to confirm the structure.

e The relative intensity of the 13C signals provides a qualitative measure of isotopic
enrichment.

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and confirm the isotopic
enrichment of L-Alanine-13Cs. It is often coupled with Gas Chromatography (GC-MS) or Liquid
Chromatography (LC-MS).

Objective: To verify the molecular weight and isotopic distribution of L-Alanine-13Cs.
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Workflow for LC-MS/MS Analysis:

Sample Preparation

Dissolve L-Alanine-13Cs
in appropriate solvent

]

Spike with Internal Standard
(if necessary)

J

\4

Filter sample

LC-MS/Mp
Y

B Analysis

Inject sample into
LC-MS/M

S system }

A4

Chromatograp
(e.g., Chiral Column)

hic Separation

J

\4

[ Mass Spectrometric Detection ]

Data A
A

nalysis
/

[Determine Mass-to-Charge Ratio (m/z)]

Y
[Quantify Isotopic Enrichment]

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

4/8

Tech Support


https://www.benchchem.com/product/b104464?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: Workflow for LC-MS/MS analysis of L-Alanine-13Cs.

Instrumentation:

e LC-MS/MS system (e.g., coupled with a chiral column for enantiomeric separation)[7]

o Appropriate solvents and mobile phases

Sample Preparation:

e Prepare a stock solution of L-Alanine-13Cs in a suitable solvent (e.g., water or methanol).

o For quantification in a biological matrix, a protein precipitation step with acetonitrile may be
required.[7]

e Aninternal standard, such as L-Alanine-13Cs,2>N, may be used.[7]

LC-MS/MS Parameters (Example):

Column: A chiral column such as Astec CHIROBIOTIC T can be used for separating D- and
L-alanine enantiomers.[7]

Mobile Phase: Gradient elution with solvents like water with formic acid and acetonitrile with

formic acid.[7]

lonization Mode: Electrospray lonization (ESI) in positive mode.

MS/MS Detection: Monitor for the specific mass transitions of L-Alanine-13Cs.
Data Analysis:

e The mass spectrum will confirm the molecular weight of 92.07 Da.[1]

» The isotopic distribution will be analyzed to calculate the atom % 3C enrichment.

Application Workflow: Use as an Internal Standard

L-Alanine-13Cs is frequently used as an internal standard for the accurate quantification of
endogenous L-alanine in biological samples.[8][9]
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Quantitative Analysis Workflow
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Caption: Workflow for using L-Alanine-13Cs as an internal standard.
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This workflow illustrates the process of adding a known quantity of L-Alanine-13Cs to a
biological sample before processing. During LC-MS/MS analysis, the ratio of the signal from
the endogenous (unlabeled) L-alanine to the signal from the 3C-labeled internal standard is
used to accurately calculate the concentration of the endogenous analyte, correcting for
variations in sample preparation and instrument response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

°
=
T
>
QD
=3
>
D

)
>

-
>
w0
O
-
i
m

L.
(o]
<

S

1
O
QD
3
O
=.
o

(@]
(0]
n
(@)
—
(@)

o
D
—
QD
(o
(@)
=
QD
~—
o
=.
D

w
O
—
=
N
H
(00]
N
+
o
[EEN

.....................

7785-0.25 [isotope.com]

e 5. L-ALANINE (13C3), Creative Peptides L-1so-0011 - Creative Peptides [creative-
peptides.com]

e 6. Buy L-Alanine- 13 C 3 endotoxin tested, 99 atom 13 C Isotope - Quality Reliable Supply
[sigmaaldrich.com]

e 7. benchchem.com [benchchem.com]
e 8. medchemexpress.com [medchemexpress.com]
e 9. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [Certificate of Analysis for L-Alanine-13C3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104464+#certificate-of-analysis-for-l-alanine-13c3]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b104464?utm_src=pdf-custom-synthesis
https://isotope.com/amino-acids/l-alanine-13c3-clm-2184-h-01
https://isotope.com/amino-acids/l-alanine-13c3-clm-2184-h-01
https://isotope.com/l-alanine-13c3-d4-15n-cdnlm-6800-group
https://isotope.com/l-alanine-13c3-d4-15n-cdnlm-6800-group
https://isotope.com/metabolomics-and-cellular-metabolism/l-alanine-13c9-15n-cnlm-534-h-01
https://isotope.com/metabolomics-and-cellular-metabolism/l-alanine-13c9-15n-cnlm-534-h-01
https://isotope.com/amino-acids/protected-amino-acids/l-alanine-fmoc-13c3-clm-7785-025
https://isotope.com/amino-acids/protected-amino-acids/l-alanine-fmoc-13c3-clm-7785-025
https://www.creative-peptides.com/product/l-alanine-13c3-item-l-iso-0011-32140.html
https://www.creative-peptides.com/product/l-alanine-13c3-item-l-iso-0011-32140.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/660760
https://www.sigmaaldrich.com/SG/en/product/aldrich/660760
https://www.benchchem.com/pdf/Detecting_D_Alanine_3_13C_Application_Notes_and_Protocols_for_Mass_Spectrometry.pdf
https://www.medchemexpress.com/l-alanine-13c3.html
https://www.medchemexpress.com/l-alanine-13c3-15n.html
https://www.benchchem.com/product/b104464#certificate-of-analysis-for-l-alanine-13c3
https://www.benchchem.com/product/b104464#certificate-of-analysis-for-l-alanine-13c3
https://www.benchchem.com/product/b104464#certificate-of-analysis-for-l-alanine-13c3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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